Cas no 1261778-04-4 (4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl)

• Product Name: 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261778-04-4
• MF: C₁₅H₁₁F₅O₂
• MW: 318.238662004471
• CID: 4991776
• Update Time: 2025-05-21

4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C15H11F5O2/c1-21-13-8-10(4-7-12(13)14(16)17)9-2-5-11(6-3-9)22-15(18,19)20/h2-8,14H,1H3
• InChI Key： SAIFNXNUWJWDLU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

• Exact Mass: 318.068
• Monoisotopic Mass: 318.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5

Additional information on 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl (CAS No. 1261778-04-4)

The compound 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl (CAS No. 1261778-04-4) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. Its unique molecular structure, featuring both difluoromethyl and trifluoromethoxy groups, imparts exceptional chemical stability and bioactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to the growing demand for fluorinated compounds in drug discovery and crop protection.

One of the key reasons for the rising interest in 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl is its potential role in the development of novel pharmaceutical intermediates. Fluorinated compounds are known for their ability to enhance the metabolic stability and bioavailability of active pharmaceutical ingredients (APIs). This compound, with its difluoromethyl and trifluoromethoxy moieties, is particularly promising for designing next-generation therapeutics targeting chronic diseases such as diabetes, cancer, and neurological disorders. Its structural versatility allows for modifications that can optimize drug-receptor interactions, a hot topic in modern medicinal chemistry.

In the agrochemical sector, 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl is being investigated for its potential as a pesticide intermediate. The incorporation of fluorine atoms into agrochemicals has been a game-changer, improving their efficacy and environmental profile. This compound’s trifluoromethoxy group, in particular, is associated with enhanced pesticidal activity, making it a candidate for developing safer and more effective crop protection solutions. With the global push toward sustainable agriculture, such innovations are highly sought after by agrochemical companies and farmers alike.

Beyond pharmaceuticals and agrochemicals, 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl is also being explored in advanced materials. Fluorinated biphenyls are known for their thermal stability and electrical insulating properties, making them suitable for use in electronic components and high-performance polymers. Researchers are particularly interested in how the difluoromethyl and trifluoromethoxy groups can influence material properties, such as dielectric constant and resistance to degradation, which are critical for applications in flexible electronics and energy storage devices.

The synthesis and characterization of 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl have been subjects of recent studies, with a focus on optimizing yield and purity. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound meets the stringent requirements of industrial and academic applications. These methodologies are frequently searched by chemists and engineers looking to refine their synthetic protocols, highlighting the compound’s relevance in contemporary research.

Environmental and safety considerations are also paramount when working with fluorinated compounds. While 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl is not classified as hazardous, proper handling and disposal practices are essential to minimize any potential ecological impact. This aligns with the broader industry trend toward green chemistry, where reducing waste and improving sustainability are top priorities. Companies and researchers are increasingly adopting eco-friendly synthesis routes, which is a recurring theme in scientific discussions and publications.

In summary, 4-(Difluoromethyl)-3-methoxy-4'-(trifluoromethoxy)biphenyl (CAS No. 1261778-04-4) is a multifaceted compound with significant potential across multiple industries. Its unique fluorinated structure, combined with its applicability in pharmaceuticals, agrochemicals, and advanced materials, makes it a subject of ongoing research and development. As the demand for specialized fluorinated intermediates grows, this compound is poised to play a pivotal role in shaping the future of synthetic chemistry and industrial applications.